Cas no 56548-50-6 (N''-(benzo[g]quinolin-4-yl)-N,N-diethylethane-1,2-diamine)

• Product Name: N''-(benzo[g]quinolin-4-yl)-N,N-diethylethane-1,2-diamine
• CAS No: 56548-50-6
• MF: C₁₉H₂₃N₃
• MW: 293.406024217606
• CID: 945528
• PubChem ID: 124332
• Update Time: 2025-04-19

N''-(benzo[g]quinolin-4-yl)-N,N-diethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N''-(benzo[g]quinolin-4-yl)-N,N-diethylethane-1,2-diamine
• DABEQUINE
• N-benzo[g]quinolin-4-yl-N',N'-diethylethane-1,2-diamine
• 1,2-Ethanediamine, N~2~-benzo[g]quinolin-4-yl-N~1~,N~1~-diethyl-
• N'-(Benzo[g]quinolin-4-yl)-N,N-diethylethane-1,2-diamine
• NSC766731
• MMV006303
• SR-01000324068
• Oprea1_717143
• 56548-50-6
• AKOS000539095
• SR-01000324068-1
• GNF-Pf-5177
• NSC-766731
• CHEMBL1197590
• STL321949
• N1-(Benzo[g]quinolin-4-yl)-N2,N2-diethylethane-1,2-diamine
• CBDivE_005388
• DTXSID10276274
• N'-Benzo[g]quinolin-4-yl-N,N-diethyl-ethane-1,2-diamine
• N-[2-(DIETHYLAMINO)ETHYL]BENZO[G]QUINOLIN-4-AMINE
• HMS1607C15
• Oprea1_682759

• MDL： MFCD00226985
• Inchi： 1S/C19H23N3/c1-3-22(4-2)12-11-21-18-9-10-20-19-14-16-8-6-5-7-15(16)13-17(18)19/h5-10,13-14H,3-4,11-12H2,1-2H3,(H,20,21)
• InChI Key： UWOLEGVHCLTYCB-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNC1C=CN=C2C=C3C=CC=CC3=CC=12

Computed Properties

• Exact Mass: 293.18939
• Monoisotopic Mass: 293.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16